Cas no 705-31-7 (1-Ethynyl-4-(trifluoromethyl)benzene)

1-Ethynyl-4-(trifluoromethyl)benzene Properties

Names and Identifiers

• 1-Ethynyl-4-(trifluoromethyl)benzene
• 4-Ethynyltrifluoroluene
• 1-Ethynyl-4-(trifluoromethyl)-benzene
• 4-Ethynyl-α,α,α-trifluorotoluene
• 4'-Trifluoromethylphenyl acetylene
• 4-Ethynylbenzotrifluoride
• [4-(Trifluoromethyl)phenyl]acetylene
• 4-Trifluoromethylphenyl Acetylene
• 4-(Trifluoromethyl)phenylacetylene
• 4-Ethynyl-alpha,alpha,alpha-trifluorotoluene
• 4-Ethynyl-a,a,a-trifluorotoluene
• 1-ethynyl-4-trifluoromethyl-benzene
• BENZENE, 1-ETHYNYL-4-(TRIFLUOROMETHYL)-
• 4'-Trifluoromethylphenylacetylene
• PubChem10444
• 4-ethynyl trifluorotoluene
• 4-Trifluoromethylphenylethyne
• 4-trifluoromethylphenylacetylene
• 4-Ethy
• SCHEMBL202305
• E0626
• 4-Ethynyl-alpha,alpha,alpha-trifluorotoluene, 97%
• BCP15594
• 4-Ethynyl- alpha , alpha , alpha -trifluorotoluene
• A-trifluorotoluene
• A9301
• DTXSID20402209
• 4'-(Trifluoromethyl)phenyl Acetylene
• F0001-1824
• 1-ethynyl-4-trifluromethylbenzene
• PS-8707
• MLKSRSDPWVNPFY-UHFFFAOYSA-N
• MFCD01861903
• para-trifluoromethylphenylacetylene
• 4-Ethynyl-
• 1-ethynyl-4-trifluoromethylbenzene
• BP-12638
• A,
• 4-trifluoromethyl-phenylacetylene
• AMY1229
• Q-102444
• 705-31-7
• FT-0616937
• EN300-103793
• AKOS009156709
• CS-0071274
• DB-012618
• +Expand

• MDL： MFCD01861903
• InChIKey： XTKBMZQCDBHHKY-UHFFFAOYSA-N
• Inchi： 1S/C9H5F3/c1-2-7-3-5-8(6-4-7)9(10,11)12/h1,3-6H
• SMILES： FC(C1C([H])=C([H])C(C#C[H])=C([H])C=1[H])(F)F

Computed Properties

• Exact Mass: 170.034335g/mol
• Surface Charge: 0
• XLogP3: 3.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 170.034335g/mol
• Monoisotopic Mass: 170.034335g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 12
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.68670
• PSA: 0.00000
• Refractive Index: n20/D 1.4650(lit.)
• Boiling Point: 60°C/30mmHg(lit.)
• Flash Point: Fahrenheit: 68 ° f < br / > Celsius: 20 ° C < br / >
• Color/Form: Not determined
• Solubility: Not determined
• λmax: 249(EtOH)(lit.)
• Density: 1.043 g/mL at 25 °C(lit.)

1-Ethynyl-4-(trifluoromethyl)benzene Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Term：S16;S26;S36;S45
• Safety Instruction： S16-S26-S36-S45
• Risk Phrases：R11
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1993 3/PG 2
• Hazard Statement： H225
• Warning Statement： P210
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：II
• Risk Phrases： 11
• Signal Word：Danger
• HazardClass：3

1-Ethynyl-4-(trifluoromethyl)benzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides